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Compound of Interest

Compound Name: A-425619

Cat. No.: B1666390

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides immediate, essential
information for the safe operational use and disposal of A-425619, a potent TRPV1 antagonist.

Chemical and Physical Properties

A summary of the key quantitative data for A-425619 is presented below, facilitating easy
reference and comparison.

Property Value
1-isoquinolin-5-yl-3-(4-trifluoromethyl-benzyl)-

Synonyms
urea

Formula C18H14F3N30

Molecular Weight 345.32 g/mol [1]

CAS Number 581809-67-8[1]

Physical State Solid[2]

Hazard Identification and Personal Protective
Equipment (PPE)
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According to the Safety Data Sheet (SDS), A-425619 is not classified as a hazardous
substance or mixture[1]. However, as a standard laboratory practice with any chemical,
appropriate personal protective equipment should be used.

Recommended Personal Protective Equipment:

o Eye/Face Protection: Use safety glasses with side-shields.

» Skin Protection: Wear protective gloves and a lab coat.

» Respiratory Protection: In case of insufficient ventilation, wear a suitable respirator.

Procedural Guidance for Safe Handling

Adherence to the following step-by-step procedures is crucial for minimizing exposure and
ensuring a safe laboratory environment.

1. Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.
2. Handling:

e Avoid contact with skin and eyes[1].

e Avoid inhalation of dust or aerosols[1].

» A stock solution can be prepared by dissolving the solid A-425619 in a solvent of choice,
which should be purged with an inert gas[2].

3. Spill Management:

« In case of a spill, wear full personal protective equipment[1].

e For solutions, absorb with a finely-powdered liquid-binding material such as diatomite or
universal binders[1].

» Decontaminate surfaces and equipment by scrubbing with alcohol[1].

» Collect the contaminated material for disposal according to the disposal plan[1].

4. First Aid Measures:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

» Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and shoes. Seek medical attention if irritation develops.[1]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.[1]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.[1]

Disposal Plan

Proper disposal of A-425619 and its contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

» Unused Product: Dispose of the substance in accordance with prevailing country, federal,
state, and local regulations[1].

o Contaminated Packaging: Conduct recycling or disposal in accordance with prevailing
country, federal, state, and local regulations[1].

o Spill Residues: Dispose of contaminated material as hazardous waste according to official
regulations[1].

Experimental Protocols

Detailed methodologies for specific experiments involving A-425619 are not available in the
provided search results. Researchers should refer to specific published literature for
experimental protocols relevant to their research. For instance, studies have described its use
in blocking capsaicin-evoked responses in cell-based assays and in in vivo models of pain,
where it was administered systemically or via intraplantar and intra-dorsal root ganglion
injections[3][4][5][6].

Workflow for Safe Handling and Disposal of A-
425619
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Handling A-425619
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Caption: Logical workflow for the safe handling, emergency response, and disposal of A-
425619.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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